Cas no 66832-28-8 (3-Pyrrolidinone, 1-(phenylmethyl)-, oxime)

3-Pyrrolidinone, 1-(phenylmethyl)-, oxime structure
66832-28-8 structure
Product Name:3-Pyrrolidinone, 1-(phenylmethyl)-, oxime
CAS No:66832-28-8
MF:C11H14N2O
MW:190.241662502289
CID:2796498
PubChem ID:794258
Update Time:2025-04-21

3-Pyrrolidinone, 1-(phenylmethyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinone, 1-(phenylmethyl)-, oxime
    • 1-benzylpyrrolidin-3-one oxime
    • Oprea1_835944
    • DTXSID20355226
    • Oprea1_424061
    • 66832-28-8
    • LFNQMUOLIMKYBH-UHFFFAOYSA-N
    • Inchi: 1S/C11H14N2O/c14-12-11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,14H,6-9H2
    • InChI Key: LFNQMUOLIMKYBH-UHFFFAOYSA-N
    • SMILES: ON=C1CCN(CC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 190.110613074Da
  • Monoisotopic Mass: 190.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.8Ų
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